Cas no 1172722-63-2 (3,7-dimethylquinolin-2-amine,hydrochloride)

• Product Name: 3,7-dimethylquinolin-2-amine,hydrochloride
• CAS No: 1172722-63-2
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• MDL: MFCD10703336
• CID: 2615237
• PubChem ID: 43865986
• Update Time: 2025-05-21

3,7-dimethylquinolin-2-amine,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethylquinolin-2-amine,hydrochloride
• 3,7-DIMETHYLQUINOLIN-2-AMINE HYDROCHLORIDE
• 1172722-63-2
• 3,7-Dimethylquinolin-2-amine--hydrogen chloride (1/1)
• 2-Amino-3,7-dimethylquinoline hydrochloride
• 2-Quinolinamine, 3,7-dimethyl-, hydrochloride (1:1)
• 3,7-dimethylquinolin-2-amine;hydrochloride
• MFCD10703336
• SB69489
• 3,7-DIMETHYLQUINOLIN-2-AMINEHYDROCHLORIDE
• DTXSID90656590

• MDL： MFCD10703336
• Inchi： 1S/C11H12N2.ClH/c1-7-3-4-9-6-8(2)11(12)13-10(9)5-7;/h3-6H,1-2H3,(H2,12,13);1H
• InChI Key： OLVUAPKRSKURRK-UHFFFAOYSA-N
• SMILES： Cl.N1C(=C(C)C=C2C=CC(C)=CC=12)N

Computed Properties

• Exact Mass: 208.0767261Da
• Monoisotopic Mass: 208.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,7-dimethylquinolin-2-amine,hydrochloride

3,7-Dimethylquinolin-2-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1172722-63-2, commonly referred to as 3,7-dimethylquinolin-2-amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The quinoline framework is a heterocyclic aromatic system that serves as a scaffold for numerous bioactive compounds, making it a focal point in medicinal chemistry research.

3,7-Dimethylquinolin-2-amine hydrochloride is characterized by its unique substitution pattern on the quinoline ring. The presence of methyl groups at positions 3 and 7 introduces steric and electronic effects that can influence the compound's reactivity and biological interactions. The amine group at position 2 further enhances its functional versatility, enabling interactions with various biomolecules such as enzymes and receptors. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

One of the most promising areas of research involving 3,7-dimethylquinolin-2-amine hydrochloride is its application in anti-inflammatory therapy. Researchers have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest its potential as a therapeutic agent for conditions characterized by chronic inflammation, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3,7-dimethylquinolin-2-amine hydrochloride has also shown promise in antioxidant studies. Its ability to scavenge reactive oxygen species (ROS) makes it a candidate for protecting cells from oxidative damage, which is implicated in various age-related diseases such as neurodegenerative disorders and cardiovascular diseases. Recent advancements in computational chemistry have allowed researchers to model the interaction of this compound with key antioxidant enzymes like superoxide dismutase (SOD), providing deeper insights into its mechanism of action.

The synthesis of 3,7-dimethylquinolin-2-amine hydrochloride involves a multi-step process that typically begins with the preparation of quinoline derivatives through cyclization reactions. The introduction of methyl groups at specific positions requires precise control over reaction conditions to ensure regioselectivity. The final step involves protonation of the amine group to form the hydrochloride salt, which enhances solubility and stability for subsequent biological testing.

From an analytical standpoint, the characterization of 3,7-dimethylquinolin-2-amine hydrochloride relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical information about the compound's molecular structure and purity. Recent advancements in high-resolution MS have enabled researchers to confirm the exact mass and molecular formula of this compound with unprecedented accuracy.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 3,7-dimethylquinolin-2-amine hydrochloride to enhance its bioavailability and reduce potential toxicity. Preclinical studies are being conducted to evaluate its efficacy in animal models of inflammatory and oxidative stress-related diseases. Furthermore, collaborative efforts between chemists and biologists are exploring novel synthetic routes to diversify the quinoline derivative library, potentially leading to new drug candidates with improved therapeutic profiles.

In conclusion, 3,7-dimethylquinolin-2-amine hydrochloride represents a valuable addition to the arsenal of bioactive compounds derived from quinoline frameworks. Its unique chemical structure endows it with versatile biological activities that hold promise for treating a range of diseases. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.